Cas no 1998128-85-0 (Cetalkonium Chloride-d7)

• Product Name: Cetalkonium Chloride-d7
• CAS No: 1998128-85-0
• MF: C₂₅H₄₆ClN
• MW: 403.135578632355
• CID: 5065657
• Update Time: 2025-11-01

Cetalkonium Chloride-d7 Chemical and Physical Properties

Names and Identifiers

• [dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methyl]-hexadecyl-dimethylazanium:chloride
• Benzyldimethylhexadecylammonium chloride D7
• Cetalkonium Chloride-d7

• Inchi： 1S/C25H46N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1H/q+1;/p-1/i17D,18D,19D,21D,22D,24D2;
• InChI Key： SXPWTBGAZSPLHA-IULIFYPESA-M
• SMILES： [N+](C([2H])([2H])C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])(CCCCCCCCCCCCCCCC)(C)C.[Cl-]

Additional information on Cetalkonium Chloride-d7

Cetalkonium Chloride-d7: A Deuterated Derivative for Advanced Chemical and Biological Research

The compound with the CAS number 1998128-85-0, known as Cetalkonium Chloride-d7, represents a specialized deuterated derivative of Cetalkonium Chloride. This unique molecular variant has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its distinct properties and applications. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also offers a valuable tool for studying metabolic pathways and drug interactions.

In recent years, the demand for high-purity labeled compounds has surged, particularly in the development of diagnostic tools and therapeutic agents. Cetalkonium Chloride-d7, with its deuterated version, serves as an excellent candidate for NMR spectroscopy, providing researchers with a clearer and more precise understanding of molecular interactions. The use of deuterated compounds in NMR studies has become increasingly prevalent, as it allows for better resolution and reduced background noise, thereby enabling more accurate structural elucidation.

The chemical structure of Cetalkonium Chloride-d7 consists of a modified Cetalkonium Chloride backbone, where hydrogen atoms are replaced by deuterium atoms (D). This substitution does not alter the fundamental biological activity of the compound but significantly impacts its spectroscopic properties. The deuterated version exhibits a higher resonance frequency in NMR spectra, making it particularly useful for studying complex biological systems where precise molecular identification is crucial.

Recent studies have highlighted the role of Cetalkonium Chloride-d7 in drug discovery and development. Its application as an internal standard in mass spectrometry has shown promise in improving the accuracy of quantitative analysis. Furthermore, researchers have explored its potential in developing new contrast agents for medical imaging techniques. The ability to track metabolic processes using labeled compounds like Cetalkonium Chloride-d7 has opened up new avenues in understanding disease mechanisms and evaluating drug efficacy.

The synthesis of Cetalkonium Chloride-d7 involves sophisticated chemical methodologies that ensure high isotopic purity. Advanced techniques such as catalytic hydrogenation and isotopic exchange reactions are employed to achieve the desired deuterium incorporation. These synthetic approaches are critical in maintaining the integrity of the compound for various scientific applications. The growing interest in deuterated compounds underscores their importance in modern research, particularly in areas requiring high-resolution analytical methods.

In addition to its applications in pharmaceutical research, Cetalkonium Chloride-d7 has found utility in environmental monitoring and toxicology studies. Its stable deuterium isotopes make it an ideal candidate for tracing environmental pollutants and studying their impact on biological systems. By incorporating this labeled compound into environmental samples, researchers can gain insights into pollutant degradation pathways and assess the effectiveness of remediation strategies.

The future prospects of Cetalkonium Chloride-d7 are promising, with ongoing research exploring new applications in fields such as materials science and nanotechnology. The unique properties of this deuterated derivative make it a versatile tool for investigating novel materials and their interactions with biological systems. As scientific understanding advances, the demand for specialized compounds like Cetalkonium Chloride-d7 is expected to grow, driving further innovation and discovery.

Overall, Cetalkonium Chloride-d7 (CAS number 1998128-85-0) stands out as a critical component in modern chemical and biological research. Its deuterated structure offers distinct advantages over conventional compounds, particularly in NMR spectroscopy and drug development studies. As research continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.